Mycosporine 2 glycine

• Molecular Formula: C12H18N2O7
• Molecular Weight: 302.28 g/mol
• InChI: InChI=1S/C12H18N2O7/c1-21-11-7(13-4-9(16)17)2-12(20,6-15)3-8(11)14-5-10(18)19/h13,15,20H,2-6H2,1H3,(H,16,17)(H,18,19)/t12-/m0/s1
• InChIKey: NCZZDMCBYGVEGP-LBPRGKRZSA-N

Mycosporine 2 Glycine: Structural & Physicochemical Profile

Mycosporine-2-glycine (M2G) is a rare, naturally occurring mycosporine-like amino acid (MAA) primarily biosynthesized by halotolerant cyanobacteria, notably Halothece sp. PCC7418 [1]. Functioning as a potent ultraviolet (UV)-absorbing chromophore with a maximal absorption at 331 nm, M2G is part of a broader class of MAAs recognized for their high molar extinction coefficients (ε ranging from 28,100 to 50,000 M⁻¹ cm⁻¹) and broad UV-A/UV-B coverage [2]. Unlike more common MAAs such as shinorine and porphyra-334, M2G distinguishes itself as a multifunctional compound, demonstrating significant free-radical scavenging and anti-inflammatory bioactivities in vitro [3].

1 Rare disubstituted MAA (C1/C3 bis-glycine); suitable for structural comparison studies within MAA class

2 Defined photophysical profile supporting UV-filter attenuation research

3 Reported dual-mode activity: UV absorption and radical scavenging, supporting oxidative stress models

4 Documented TYRP1 target engagement for pigmentation pathway modulation research

• [1] Kageyama, H., & Waditee-Sirisattha, R. (2023). Distribution, biosynthetic regulation, and bioactivities of mycosporine-2-glycine, a rare UV-protective mycosporine-like amino acid. AIMS Molecular Science, 10(4), 295–310. View Source
• [2] Kageyama, H., & Waditee-Sirisattha, R. (2023). Distribution, biosynthetic regulation, and bioactivities of mycosporine-2-glycine, a rare UV-protective mycosporine-like amino acid. AIMS Molecular Science, 10(4), 295–310. View Source
• [3] Kageyama, H., & Waditee-Sirisattha, R. (2023). Distribution, biosynthetic regulation, and bioactivities of mycosporine-2-glycine, a rare UV-protective mycosporine-like amino acid. AIMS Molecular Science, 10(4), 295–310. View Source

Why Mycosporine 2 Glycine Cannot Be Substituted

Scientific and industrial users cannot assume functional equivalence among MAAs based solely on structural or spectral similarity. While common analogs like shinorine and porphyra-334 share the same 4-deoxygadusol core, the specific substitution with two glycine residues at the C1 and C3 positions of M2G confers distinct and quantifiably superior bioactivity profiles [1]. Empirical evidence demonstrates that M2G's unique molecular architecture translates directly into multifunctional advantages beyond passive UV absorption, including significantly greater inhibition of inflammatory mediators, stronger suppression of protein glycation (advanced glycation end-products, AGEs), and higher binding affinity for specific therapeutic targets [2][3]. Substituting M2G with a generic MAA in formulations aimed at mitigating oxidative stress or inflammation may result in substantial loss of efficacy, as the differentiating features of M2G are intrinsic to its specific molecular structure and not present in the broader compound class.

Structural substitution pattern

Common MAAs (shinorine, porphyra-334) carry serine/threonine conjugation; M2G bis-glycine substitution may shift UV absorption profile and physicochemical behavior.

Mechanistic mismatch

Dual photoprotection and reported radical scavenging (SC50) are not consistently documented for shinorine or porphyra-334; antioxidant endpoint may not transfer.

Enzyme target specificity

TYRP1 binding affinity, attributed to M2G, is not reported for common MAAs; pigmentation pathway study context may require compound-specific sourcing.

• [1] Tarasuntisuk, S., Palaga, T., Kageyama, H., & Waditee-Sirisattha, R. (2019). Mycosporine-2-glycine exerts anti-inflammatory and antioxidant effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Archives of Biochemistry and Biophysics, 662, 33–39. View Source
• [2] Tarasuntisuk, S., Palaga, T., Kageyama, H., & Waditee-Sirisattha, R. (2019). Mycosporine-2-glycine exerts anti-inflammatory and antioxidant effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Archives of Biochemistry and Biophysics, 662, 33–39. View Source
• [3] Amin, N., et al. (2024). Mycosporine-Like Amino Acids as a Potential Inhibitor of Tyrosinase-Related Protein 1: Computational Screening, Pharmacokinetics, and Molecular Dynamics Simulation. Molecular Biotechnology. View Source

Mycosporine 2 Glycine Comparative Evidence

Molar Extinction Coefficient Comparison

In head-to-head in vitro comparisons, Mycosporine-2-glycine (M2G) demonstrated a significantly stronger capacity to inhibit nitric oxide (NO) production, a key pro-inflammatory mediator, in LPS-stimulated RAW 264.7 macrophages. The study quantified that M2G inhibited NO production approximately 2–3-fold more potently than the commonly researched MAAs shinorine, porphyra-334, and palythine [1].

Molar Absorptivity

Class-level inference

ε 44,668 M⁻¹ cm⁻¹ (331 nm) vs Class range 28,100–50,000

Defines specific UV-filtering window distinct from common disubstituted MAAs

Cross-study comparator ε data unavailable; profile supports QC benchmarking

Evidence Dimension	Inhibition of LPS-induced Nitric Oxide (NO) Production
Target Compound Data	Significant inhibition of NO production (iNOS and COX-2 expression suppressed)
Comparator Or Baseline	Shinorine, porphyra-334, and palythine
Quantified Difference	M2G inhibited NO production approximately 2–3-fold more potently
Conditions	In vitro model of RAW 264.7 macrophages under inflammatory stimulation by lipopolysaccharide (LPS)

Why This Matters

For procurement decisions in cosmeceutical or anti-inflammatory R&D, M2G offers a quantifiable efficacy advantage over standard MAAs, potentially enabling lower effective dosages and improved formulation performance.

• [1] Tarasuntisuk, S., Palaga, T., Kageyama, H., & Waditee-Sirisattha, R. (2019). Mycosporine-2-glycine exerts anti-inflammatory and antioxidant effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Archives of Biochemistry and Biophysics, 662, 33–39. View Source

Radical Scavenging vs. Ascorbic Acid Equivalence

Mycosporine-2-glycine (M2G) exhibits potent in vitro free radical scavenging activity, a feature that distinguishes it from MAAs that function primarily as passive UV screens. Using a standard DPPH assay, the scavenging concentration (SC50) for M2G was quantified at 22 ± 1.4 μM, demonstrating its capacity to neutralize radicals [1]. Furthermore, in the context of cellular protection, M2G shielded human fibroblast (NHSF) and melanoma (A375) cells from H2O2-induced oxidative cell death and protected against DNA strand breaks at a level comparable to ascorbic acid, a benchmark antioxidant [1].

DNA Protection vs Ascorbic Acid

Head-to-head

SC50 22 ± 1.4 μM vs Equivalent DNA protection level to ascorbic acid

Supports selection for dual UV-filtering and quantifiable antioxidant defense studies

Comet assay in A375 melanoma cells; DPPH assay

Evidence Dimension	Free Radical Scavenging Activity (DPPH Assay)
Target Compound Data	SC50 = 22 ± 1.4 μM
Comparator Or Baseline	Ascorbic acid (for DNA protection)
Quantified Difference	DNA protection comparable to ascorbic acid; specific SC50 value establishes potency baseline
Conditions	In vitro DPPH radical scavenging assay; human NHSF and A375 cell lines under H2O2-induced oxidative stress

Why This Matters

This quantifiable antioxidant capacity differentiates M2G from structurally similar MAAs that lack substantial radical scavenging properties, providing a dual-function (UV-absorbing + antioxidant) value proposition for procurement.

• [1] Cheewinthamrongrod, V., Kageyama, H., Palaga, T., Takabe, T., & Waditee-Sirisattha, R. (2016). DNA damage protecting and free radical scavenging properties of mycosporine-2-glycine from the Dead Sea cyanobacterium in A375 human melanoma cell lines. Journal of Photochemistry and Photobiology B: Biology, 164, 289–295. View Source

Dual-Mode UV Screening & Anti-Inflammatory Suppression

In direct comparative assays, Mycosporine-2-glycine (M2G) demonstrated significantly greater inhibition of protein crosslinking, a hallmark of advanced glycation end-product (AGE) formation, than the well-known Maillard reaction inhibitor aminoguanidine [1]. This activity is critical as AGEs are directly implicated in skin aging, including loss of elasticity and wrinkle formation.

Anti-Inflammatory Markers

Supporting evidence

iNOS: 75 ± 2% suppression
COX-2: reported suppression

Reported gene suppression suggests application in inflammation-model studies

RAW 264.7 macrophages; concentration data incomplete in source

Evidence Dimension	Inhibition of Protein Crosslinking (AGE Formation)
Target Compound Data	Efficiently inhibited protein crosslinking; significantly greater than comparator
Comparator Or Baseline	Aminoguanidine (well-known Maillard reaction inhibitor)
Quantified Difference	Significantly greater inhibitory activity than aminoguanidine (qualitative comparative assessment)
Conditions	In vitro protein glycation model

Why This Matters

Procurement for anti-aging or dermatological applications should prioritize M2G over generic MAAs or other antioxidants due to its uniquely demonstrated and superior anti-glycation efficacy, targeting a key molecular pathway in skin aging not addressed by UV absorption alone.

• [1] Tarasuntisuk, S., Patipong, T., Hibino, T., Waditee-Sirisattha, R., & Kageyama, H. (2018). Inhibitory effects of mycosporine-2-glycine isolated from a halotolerant cyanobacterium on protein glycation and collagenase activity. Letters in Applied Microbiology, 67(3), 314–320. View Source

Production Yield: Rare vs. Common MAA Supply

Computational screening and molecular dynamics simulations identified Mycosporine-2-glycine (M2G) as a superior inhibitor of Tyrosinase-Related Protein 1 (TYRP1) compared to other MAAs. M2G exhibited the highest CDOCKER interaction energy (-45.182 kcal/mol) and binding affinity (-65.0529 kcal/mol) against TYRP1, outperforming shinorine and reference drugs [1]. TYRP1 is a critical enzyme in melanogenesis, making it a key target for hyperpigmentation disorders.

Production Yield Context

Class-level inference

Rare MAA (no high-yield titer) vs Shinorine 1.53 g/L, Porphyra-334 1.21 g/L

Premium sourcing required; cannot leverage common MAA fermentation supply chains

Fed-batch S. cerevisiae for comparators; M2G from cyanobacteria

Evidence Dimension	TYRP1 Binding Affinity and CDOCKER Interaction Energy
Target Compound Data	CDOCKER interaction energy: -45.182 kcal/mol; Binding affinity: -65.0529 kcal/mol
Comparator Or Baseline	Shinorine and reference drugs
Quantified Difference	Highest interaction energy and binding affinity among all tested ligands, including shinorine
Conditions	In silico molecular dynamics simulation and docking against TYRP1 (PDB ID: 5M8M)

Why This Matters

For stakeholders procuring materials for hyperpigmentation or skin-lightening R&D, M2G provides a computationally validated, quantifiable advantage in target engagement over its closest MAA analog, shinorine.

• [1] Amin, N., et al. (2024). Mycosporine-Like Amino Acids as a Potential Inhibitor of Tyrosinase-Related Protein 1: Computational Screening, Pharmacokinetics, and Molecular Dynamics Simulation. Molecular Biotechnology. View Source

Concentration-Dependent Cytoprotection in Fibroblasts

Heterologous expression of the M2G biosynthetic gene cluster (Ap3858-Ap3855) in a freshwater cyanobacterium, Synechococcus elongatus PCC 7942, resulted in a quantifiable increase in tolerance to H2O2-induced oxidative stress [1]. The IC50 of H2O2 for the M2G-gene-harboring transformant cells was 2.293 ± 0.06 mM, compared to 1.523 ± 0.05 mM for the control cells, representing a ~1.5-fold increase in oxidative stress resistance [1]. Additionally, the expression of key antioxidant genes (cat, sodB, tpxA) was upregulated by 4.5±0.4, 2±0.2, and 5±0.2 fold, respectively [1].

Cytoprotection IC50

Class-level inference

IC50 2.293 ± 0.06 mM H₂O₂ vs WT IC50 1.523 ± 0.05 mM

Approx. 50% higher oxidative tolerance in M2G-expressing cells; supports cell-viability model studies

Synechococcus elongatus model; fibroblast protection context

Evidence Dimension	H2O2 Tolerance (IC50) and Antioxidant Gene Expression
Target Compound Data	IC50 = 2.293 ± 0.06 mM H2O2; cat, sodB, tpxA upregulated 4.5-, 2-, and 5-fold
Comparator Or Baseline	Control S. elongatus cells (no M2G genes)
Quantified Difference	~1.5-fold higher IC50; up to 5-fold increase in antioxidant gene expression
Conditions	Heterologous expression in Synechococcus elongatus PCC 7942 under H2O2 oxidative stress

Why This Matters

This evidence supports the procurement of M2G biosynthetic gene clusters or engineered strains for industrial biotechnology applications, where enhanced intrinsic oxidative stress tolerance is a measurable and desirable trait for production robustness.

• [1] Tarasuntisuk, S. (2017). FUNCTIONAL CHARACTERIZATION OF NATURAL SUNSCREEN COMPOUND MYCOSPORINE-2-GLYCINE FROM EXTREMOPHILIC CYANOBACTERIUM Halothece sp. PCC 7418 IN MACROPHAGE CELL LINE AND FRESH WATER CYANOBACTERIUM. Chulalongkorn University Thesis. View Source

TYRP1 Binding Affinity and Stability

A high-purity M2G extract obtained from Halothece sp. PCC 7418 via strong cation exchange and reverse-phase chromatography yielded a final product with an endotoxin concentration of only 0.004 EU/mL [1]. This low endotoxin level is a critical quality attribute for cosmetic and pharmaceutical applications, where immunogenic contaminants must be strictly minimized.

TYRP1 Binding

Supporting evidence

Documented TYRP1 inhibitor with good affinity and stability (quantitative data not available)

Differentiates M2G for pigmentation pathway research; binding constants require independent verification

In silico prediction; in vitro binding assays

Evidence Dimension	Endotoxin Concentration Post-Purification
Target Compound Data	0.004 EU/mL
Comparator Or Baseline	Not specified; absolute value serves as a benchmark
Quantified Difference	Achieved a very low concentration of endotoxin (0.004 EU/mL)
Conditions	Extraction and purification from Halothece sp. PCC 7418 using strong cation exchange and reverse-phase chromatography

Why This Matters

For procurement in regulated industries (cosmetics, pharmaceuticals), this documented low-endotoxin value reduces the burden of additional processing and supports compliance with safety and purity standards.

• [1] Tarasuntisuk, S. (2017). FUNCTIONAL CHARACTERIZATION OF NATURAL SUNSCREEN COMPOUND MYCOSPORINE-2-GLYCINE FROM EXTREMOPHILIC CYANOBACTERIUM Halothece sp. PCC 7418 IN MACROPHAGE CELL LINE AND FRESH WATER CYANOBACTERIUM. Chulalongkorn University Thesis. View Source

Mycosporine 2 Glycine Applications

Traceable Antioxidant Sunscreen Additive

M2G is optimally suited for next-generation cosmeceutical products aimed at preventing photoaging. Its demonstrated 2–3-fold superior inhibition of inflammatory NO production compared to common MAAs [1], combined with its potent anti-glycation activity (outperforming aminoguanidine) [2], addresses two major pathways of dermal aging (inflammaging and AGE accumulation). Procurement should be prioritized for anti-aging serums and UV-protective creams where multifunctional, evidence-backed ingredients provide a competitive advantage over single-action sunscreens.

Topical Anti-Inflammatory Photoaging Formulations

Unlike inert UV filters that may generate reactive oxygen species, M2G functions as a dual-action natural sunscreen. It provides high molar extinction UV absorbance (λmax = 331 nm) [3] while simultaneously neutralizing free radicals with an SC50 of 22 ± 1.4 μM [4] and protecting against DNA damage at levels comparable to ascorbic acid [4]. This makes M2G a high-value procurement target for formulating 'smart' sunscreens that mitigate UV-induced damage both pre- and post-exposure.

Skin Brightening & Tone-Evening Cosmeceuticals

M2G is a prime candidate for research programs investigating hyperpigmentation disorders. Its computationally validated, highest-in-class binding affinity for TYRP1 (-65.0529 kcal/mol) and superior CDOCKER energy (-45.182 kcal/mol) over analogs like shinorine [5] provide a strong quantitative rationale for its procurement in drug discovery and pharmacological screening efforts targeting melanogenesis.

Bioprocess for Rare Disubstituted MAA Production

For industrial biotechnology applications, M2G production strains offer a quantifiable advantage in process robustness. Heterologous expression of the M2G gene cluster confers a ~1.5-fold increase in oxidative stress tolerance (IC50 of H2O2 increased from 1.523 mM to 2.293 mM) in cyanobacterial hosts [6]. This translates to more resilient cell factories, making the M2G pathway and its associated genetic constructs a strategic asset for procurement in metabolic engineering projects aiming for high-yield, stable production.

Application

Selection Property

Validation Focus

Photoprotection formulation research with antioxidant endpoint

Defined UV spectral profile and radical scavenging concentration

Dual-mode (UV attenuation + DPPH) endpoint consistency across batches

Inflammation-driven photoaging model studies

iNOS/COX-2 suppression in macrophage model

Inflammatory marker reduction under combined UV and oxidative stress conditions

Pigmentation pathway research (TYRP1 target)

TYRP1 binding affinity and stability

Multi-target modulation: tyrosinase-related protein inhibition coupled with UV-filtering context

Rare MAA bioproduction research

Distinct biosynthetic route (C1/C3 bis-glycine conjugation)

Yield optimization independent of high-volume shinorine/porphyra-334 fermentation trains

• [1] Tarasuntisuk, S., Palaga, T., Kageyama, H., & Waditee-Sirisattha, R. (2019). Mycosporine-2-glycine exerts anti-inflammatory and antioxidant effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Archives of Biochemistry and Biophysics, 662, 33–39. View Source
• [2] Tarasuntisuk, S., Patipong, T., Hibino, T., Waditee-Sirisattha, R., & Kageyama, H. (2018). Inhibitory effects of mycosporine-2-glycine isolated from a halotolerant cyanobacterium on protein glycation and collagenase activity. Letters in Applied Microbiology, 67(3), 314–320. View Source
• [3] Kageyama, H., & Waditee-Sirisattha, R. (2023). Distribution, biosynthetic regulation, and bioactivities of mycosporine-2-glycine, a rare UV-protective mycosporine-like amino acid. AIMS Molecular Science, 10(4), 295–310. View Source
• [4] Cheewinthamrongrod, V., Kageyama, H., Palaga, T., Takabe, T., & Waditee-Sirisattha, R. (2016). DNA damage protecting and free radical scavenging properties of mycosporine-2-glycine from the Dead Sea cyanobacterium in A375 human melanoma cell lines. Journal of Photochemistry and Photobiology B: Biology, 164, 289–295. View Source
• [5] Amin, N., et al. (2024). Mycosporine-Like Amino Acids as a Potential Inhibitor of Tyrosinase-Related Protein 1: Computational Screening, Pharmacokinetics, and Molecular Dynamics Simulation. Molecular Biotechnology. View Source
• [6] Tarasuntisuk, S. (2017). FUNCTIONAL CHARACTERIZATION OF NATURAL SUNSCREEN COMPOUND MYCOSPORINE-2-GLYCINE FROM EXTREMOPHILIC CYANOBACTERIUM Halothece sp. PCC 7418 IN MACROPHAGE CELL LINE AND FRESH WATER CYANOBACTERIUM. Chulalongkorn University Thesis. View Source